3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine

• IUPAC Name: 3-pyridin-4-yl-6-(4-pyridin-3-ylsulfonylpiperazin-1-yl)pyridazine
• InChI: InChI=1S/C18H18N6O2S/c25-27(26,16-2-1-7-20-14-16)24-12-10-23(11-13-24)18-4-3-17(21-22-18)15-5-8-19-9-6-15/h1-9,14H,10-13H2
• InChI Key: KXHJVQDUSKROPW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)S(=O)(=O)C4=CN=CC=C4
• Molecular Formula: C18H18N6O2S
• Molecular Weight: 382.4 g/mol

Description

“3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine” is a complex organic compound. It contains two pyridine rings, a piperazine ring, and a pyridazine ring. The pyridine and pyridazine rings are aromatic, meaning they have a ring of electrons that is highly stable. The piperazine ring is a type of amine, which can participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The aromatic rings would contribute to the stability of the compound, while the sulfonyl and piperazine groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the aromatic rings could contribute to its stability, while the piperazine group could influence its solubility in water.

Scientific Research Applications

3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine has been extensively studied for its potential applications in medicinal chemistry. It has been found to possess antioxidant and anti-inflammatory activities, and it has been investigated for its potential applications in the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s disease. In addition, this compound has been found to have anti-bacterial and anti-fungal properties. It has also been studied for its potential applications in the treatment of skin disorders and wound healing.

Mechanism of Action

3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine has been found to possess several beneficial properties, such as antioxidant and anti-inflammatory activities. The exact mechanism of action of this compound is not completely understood. However, it is believed that the antioxidant activity of this compound is due to its ability to scavenge reactive oxygen species and chelate transition metals. In addition, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects
This compound has been found to have several beneficial biochemical and physiological effects. It has been found to possess antioxidant, anti-inflammatory, and anti-bacterial properties. In addition, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to have anti-fungal properties, and it has been studied for its potential applications in the treatment of skin disorders and wound healing.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine in lab experiments is that it is relatively easy to synthesize and purify. In addition, this compound has been found to possess several beneficial properties, such as antioxidant and anti-inflammatory activities. However, there are some limitations to using this compound in lab experiments. For example, this compound is not very soluble in water, so it can be difficult to dissolve in aqueous solutions. In addition, this compound can be degraded by light and heat, so it must be stored in a dark, cool place.

Future Directions

The potential applications of 3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine are far-reaching, and there are many possible future directions for research. One possible direction is to further investigate the mechanism of action of this compound, in order to better understand its beneficial effects. In addition, further research could be conducted to explore the potential applications of this compound in the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s disease. Furthermore, further research could be conducted to explore the potential applications of this compound in the treatment of skin disorders and wound healing. Finally, further research could be conducted to explore the potential of this compound as a drug delivery vehicle.

Synthesis Methods

3-(pyridin-4-yl)-6-[4-(pyridine-3-sulfonyl)piperazin-1-yl]pyridazine can be synthesized using a variety of methods. The most common method involves the condensation of pyridine-3-sulfonyl chloride with piperazine in the presence of a base. This reaction produces a mixture of this compound and other related compounds. The mixture can then be purified using column chromatography to obtain pure this compound. Other methods for synthesizing this compound include the reaction of N-methyl-2-pyrrolidone with pyridine-3-sulfonyl chloride, and the reaction of pyridine-3-sulfonyl chloride with ethylenediamine.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it’s important to handle it with care and use appropriate safety measures.